N-{[1-(2-methylbenzyl)-4-piperidinyl]methyl}-N-(3-pyridinylmethyl)acetamide

• IUPAC Name: N-[[1-[(2-methylphenyl)methyl]piperidin-4-yl]methyl]-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C22H29N3O/c1-18-6-3-4-8-22(18)17-24-12-9-20(10-13-24)15-25(19(2)26)16-21-7-5-11-23-14-21/h3-8,11,14,20H,9-10,12-13,15-17H2,1-2H3
• InChI Key: UHDLTMFKCFPEFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCC(CC2)CN(CC3=CN=CC=C3)C(=O)C
• Molecular Formula: C22H29N3O
• Molecular Weight: 351.5 g/mol

Description

N-{[1-(2-methylbenzyl)-4-piperidinyl]methyl}-N-(3-pyridinylmethyl)acetamide, commonly known as MPAA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

MPAA acts as a selective inhibitor of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are enzymes that break down the neurotransmitter acetylcholine in the brain. By inhibiting these enzymes, MPAA increases the levels of acetylcholine in the brain, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
MPAA has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. It has also been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain.

Advantages and Limitations for Lab Experiments

One advantage of using MPAA in lab experiments is its selectivity for AChE and BChE, which makes it a useful tool for studying the role of these enzymes in neurological disorders. However, one limitation is that MPAA can be toxic at high doses, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on MPAA. One area of focus is the development of more potent and selective inhibitors of AChE and BChE based on the structure of MPAA. Another area of focus is the investigation of MPAA's potential therapeutic applications in other neurological disorders and diseases. Additionally, more research is needed to understand the long-term effects of MPAA on cognitive function and memory, as well as its potential side effects and toxicity.
In conclusion, MPAA is a promising compound with potential therapeutic applications in the treatment of neurological disorders, cancer, inflammation, and pain. Its selective inhibition of AChE and BChE makes it a useful tool for studying the role of these enzymes in disease. However, more research is needed to fully understand its mechanism of action, physiological effects, and potential side effects.

Synthesis Methods

MPAA can be synthesized through a multi-step process that involves the reaction of 2-methylbenzylamine with 3-pyridinecarboxaldehyde, followed by the reduction of the resulting imine with sodium borohydride. The final step involves the acetylation of the amine group using acetic anhydride.

Scientific Research Applications

MPAA has been studied extensively for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has also shown promise in the treatment of cancer, inflammation, and pain.